1-(Dimethoxymethyl)-2,4-dimethoxybenzene
Overview
Description
“1-(Dimethoxymethyl)-2,4-dimethoxybenzene” is likely a derivative of benzene, which is a simple aromatic ring (six carbon atoms joined in a ring with one hydrogen atom attached to each). It has three substituents: two methoxy groups (-OCH3) and one dimethoxymethyl group (-CH(OCH3)2). The positions of these substituents on the benzene ring are indicated by the numbers 1, 2, and 4 .
Synthesis Analysis
While the specific synthesis pathway for “this compound” is not available, it might involve the reaction of a benzene derivative with methanol and formaldehyde in the presence of acid catalysts .Molecular Structure Analysis
The molecular structure of “this compound” would consist of a benzene ring with the three substituents mentioned above. The exact structure would depend on the positions of these substituents on the benzene ring .Scientific Research Applications
1. Application in Energy Storage and Batteries
1-(Dimethoxymethyl)-2,4-dimethoxybenzene derivatives, such as 1,4‐Dimethoxybenzene derivatives, are crucial in the development of non-aqueous redox flow batteries. They are selected for their high open-circuit potentials and excellent electrochemical reversibility. For example, the study by Zhang et al. (2017) developed a novel catholyte molecule with improved solubility and chemical stability for use in hybrid flow cells. This highlights the compound's potential in enhancing energy storage systems.
2. Role in Chemical Synthesis and Reactions
The derivatives of this compound are used in various chemical reactions and syntheses. For instance, Aitken et al. (2016) explored its bromination and further conversion into sulfur-functionalized benzoquinones. Such chemical processes underscore the compound's versatility in producing different molecular structures and derivatives.
3. Applications in Organic Electronics
The derivatives of this compound find applications in the field of organic electronics. For example, Martínez et al. (1998) synthesized and characterized Poly(1,3-dimethoxybenzene) through electrochemical oxidation. This compound shows potential for use in advanced electronic materials due to its insulating properties and structural characteristics.
4. Importance in Analytical Chemistry
In analytical chemistry, derivatives of this compound are used for studying reaction mechanisms and molecular structures. Ernstbrunner et al. (1978) investigated the 1,4-dimethoxybenzene radical cation, providing insights into the changes in structure and bonding in these systems. Such studies are vital for understanding the behavior of organic molecules under different conditions.
Mechanism of Action
properties
IUPAC Name |
1-(dimethoxymethyl)-2,4-dimethoxybenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16O4/c1-12-8-5-6-9(10(7-8)13-2)11(14-3)15-4/h5-7,11H,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BTTYYCFULLUOIV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)C(OC)OC)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40558459 |
Source
|
| Record name | 1-(Dimethoxymethyl)-2,4-dimethoxybenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40558459 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
212.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
91352-76-0 |
Source
|
| Record name | 1-(Dimethoxymethyl)-2,4-dimethoxybenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40558459 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-(dimethoxymethyl)-2,4-dimethoxybenzene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![1-(2-Hydroxyethyl)-1,4-dihydro-5H-pyrazolo[3,4-b]pyrazin-5-one](/img/no-structure.png)
